Cas no 1421512-61-9 (N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1421512-61-9
• MF: C₁₈H₁₉N₃O₅S
• MW: 389.425563097
• CID: 5403513
• Update Time: 2025-10-28

N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(2-Furanyl)-1-methyl-1H-imidazol-2-yl]ethyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide
• N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C18H19N3O5S/c1-21-12-14(15-3-2-8-24-15)20-18(21)6-7-19-27(22,23)13-4-5-16-17(11-13)26-10-9-25-16/h2-5,8,11-12,19H,6-7,9-10H2,1H3
• InChI Key： MFDGTRGUHMHZFK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCCC3N(C)C=C(C4=CC=CO4)N=3)(=O)=O)C=C2OCC1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 623.0±65.0 °C(Predicted)
• pka: 11.15±0.20(Predicted)

Additional information on N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

N-{2-[4-(Furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1421512-61-9, known as N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a furan ring, a imidazole moiety, and a benzodioxine core. The presence of these functional groups makes it a versatile compound with potential applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of imidazole-containing compounds in various biological systems. The imidazole ring in this compound is known to exhibit significant biological activity, particularly in enzyme inhibition and receptor binding. The furan group further enhances the compound's electronic properties, making it a promising candidate for use in bioactive molecules. Additionally, the benzodioxine core provides stability and rigidity to the molecule, which is crucial for maintaining its bioavailability and pharmacokinetic properties.

One of the most exciting developments involving this compound is its potential role in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in metabolic disorders and inflammatory conditions. For instance, studies have shown that the compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are central to inflammation and pain management. This suggests that it could be a lead compound for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

Moreover, the compound's structure has been leveraged in the design of advanced materials for electronic applications. The combination of imidazole and furan groups imparts unique electronic properties to the molecule, making it suitable for use in organic semiconductors and conductive polymers. Recent research has demonstrated that films made from this compound exhibit high charge carrier mobility, which is essential for applications in flexible electronics and optoelectronic devices.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the imidazole derivative, followed by its coupling with the benzodioxine moiety via a sulfonamide linkage. The introduction of the furan group is achieved through a subsequent substitution reaction, ensuring the final product's structural integrity.

The compound's stability under physiological conditions has been extensively studied. Research indicates that it exhibits excellent resistance to enzymatic degradation and maintains its bioactivity over extended periods. This property is particularly advantageous for drug delivery applications where sustained release is desired.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic profile to enhance its bioavailability. Scientists are exploring various strategies, including prodrug design and nanoparticle encapsulation, to improve its absorption and distribution within biological systems. These efforts are expected to pave the way for its clinical evaluation in treating various diseases.

In conclusion, N-{2-[4-(furan-2-yl)-1-methyl-1H-imidazol-2-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure and versatile properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials science.